7-ethoxy-2-(4-ethoxyphenyl)-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• IUPAC Name: 7-ethoxy-2-(4-ethoxyphenyl)-5-pyridin-4-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C25H25N3O3/c1-3-29-19-10-8-17(9-11-19)21-16-22-20-6-5-7-23(30-4-2)24(20)31-25(28(22)27-21)18-12-14-26-15-13-18/h5-15,22,25H,3-4,16H2,1-2H3
• InChI Key: OQSFXQXBUVFXKX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C(=CC=C4)OCC)OC3C5=CC=NC=C5
• Molecular Formula: C25H25N3O3
• Molecular Weight: 415.5 g/mol

Description

7-ethoxy-2-(4-ethoxyphenyl)-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C25H25N3O3 and its molecular weight is 415.493. The purity is usually 95%.
BenchChem offers high-quality 7-ethoxy-2-(4-ethoxyphenyl)-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-ethoxy-2-(4-ethoxyphenyl)-5-(pyridin-4-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Research has shown that compounds with complex fused heterocyclic systems, including oxazines, pyrazolines, and pyridines, can be synthesized through various methods. These compounds are of interest due to their expected chemical and pharmacological activities. The synthesis involves multi-step reactions, starting from readily available materials, and utilizes different reagents to introduce various functional groups, showcasing the versatility and potential for structural modification of these heterocycles (Mahmoud, El-Bordany, & Elsayed, 2017).

Pharmacological Applications

Many of these compounds have been evaluated for their biological activities, including antioxidant and anticancer properties. The structural diversity within this class allows for the exploration of various biological targets and mechanisms. For instance, the introduction of different substituents can significantly affect the compounds' pharmacological profiles, including their potential as anticancer agents. The biological evaluations are typically performed using in vitro assays to determine their efficacy against specific cancer cell lines or oxidative stress conditions (Mahmoud, El-Bordany, & Elsayed, 2017).

Antiviral and Antimicrobial Activity

Further research into benzamide-based derivatives and their fused heterocycles has demonstrated remarkable antiviral activities, particularly against avian influenza virus (H5N1). The synthesis route and structural characterization of these compounds, along with their in vitro testing, highlight the potential for developing new antiviral therapeutics. The antiviral activity is quantified by the compounds' ability to reduce viral replication, indicating their potential utility in treating or managing viral infections (Hebishy, Salama, & Elgemeie, 2020).